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Compound of Interest

Compound Name: KHS101 hydrochloride

Cat. No.: B608339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KHS101 hydrochloride is a small molecule inhibitor that has garnered significant interest in

neuroscience and oncology research. It is known to selectively induce neuronal differentiation

and has demonstrated anti-tumor activity in glioblastoma models.[1] The primary mechanism of

action involves interaction with Transforming Acidic Coiled-Coil Containing Protein 3 (TACC3)

and disruption of mitochondrial function through inhibition of Heat Shock Protein Family D

Member 1 (HSPD1).[2] Given its therapeutic potential, understanding the long-term stability of

KHS101 hydrochloride in solution is critical for ensuring the accuracy, reproducibility, and

reliability of experimental results.

These application notes provide a comprehensive overview of the recommended storage

conditions, protocols for assessing long-term stability, and potential degradation pathways of

KHS101 hydrochloride solutions.

Recommended Storage and Handling
Proper storage and handling of KHS101 hydrochloride solutions are paramount to

maintaining their integrity and biological activity. The following recommendations are based on

information from various suppliers and general best practices for small molecule compounds.

Table 1: Recommended Storage Conditions for KHS101 Hydrochloride
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Form
Storage
Temperature

Recommended
Duration

Notes

Solid Powder -20°C 3 years
Store in a dry, dark

place.

Stock Solution in

DMSO
-80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles. Use fresh,

anhydrous DMSO as

moisture can reduce

solubility.[2]

-20°C 1 month

For shorter-term

storage. Aliquoting is

still recommended.[2]

Working Solutions

(Aqueous-based)
2-8°C Use immediately

It is highly

recommended to

prepare fresh working

solutions for each

experiment.

Signaling Pathway of KHS101
KHS101 exerts its biological effects through a dual mechanism targeting both cellular

proliferation and metabolism. The diagram below illustrates the key interactions and

downstream consequences of KHS101 activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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